2-(Oxiran-2-yl)benzonitrile

• Molecular Formula: C9H7NO
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 2-(oxiran-2-yl)benzonitrile
• InChI: InChI=1S/C9H7NO/c10-5-7-3-1-2-4-8(7)9-6-11-9/h1-4,9H,6H2
• InChI Key: FWRTZMGXOZYKDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=CC=CC=C2C#N

Description

2-(Oxiran-2-yl)benzonitrile is a useful research compound. Its molecular formula is C9H7NO and its molecular weight is 145.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100-mL round-bottom flask was placed 2-ethenylbenzonitrile (2.73 g, 21.14 mmol, 1.00 equiv), sodium bicarbonate (1.77 g, 21.07 mmol, 4.61 equiv), dichloromethane (20 mL) and water (20 mL). Then m-CPBA (10.9 g, 63.16 mmol, 2.25 equiv) was added at 0° C. in several batches. The resulting solution was stirred overnight at room temperature and then concentrated under vacuum. The residue was applied onto a silica gel column with PE/EA (50:1). Purification afforded 400 mg (13%) of 2-(oxiran-2-yl)benzonitrile as a yellow oil.